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Compound of Interest

Compound Name: Formamidinium bromide

Cat. No.: B8033826 Get Quote

An In-depth Guide to the Solubility, Synthesis, and Application of Formamidinium Bromide in

Perovskite Research.

Formamidinium bromide (FABr), an organic ammonium salt, is a critical precursor in the

fabrication of high-performance formamidinium-based lead halide perovskite solar cells and

other optoelectronic devices. Its solubility in various solvents is a fundamental parameter that

dictates the formulation of precursor inks and the subsequent quality of the perovskite thin

films. This technical guide provides a comprehensive overview of the solubility of

formamidinium bromide, detailed experimental protocols for its synthesis and use, and a

visual representation of its synthesis workflow.

Core Concepts: Solubility and Solvent Systems
The dissolution of formamidinium bromide is a crucial first step in the solution-based

processing of perovskite materials. The choice of solvent is critical as it influences precursor

solvation, solution stability, and the crystallization kinetics of the perovskite film. Generally,

polar aprotic solvents are favored for their ability to dissolve both the organic (formamidinium
bromide) and inorganic (lead bromide) precursors.
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Precise quantitative solubility data for formamidinium bromide in a wide range of organic

solvents is not extensively documented in peer-reviewed literature. However, based on its

widespread use in perovskite synthesis, a qualitative understanding of its solubility has been

established. The following table summarizes the known solubility characteristics of

formamidinium bromide in commonly used solvents.
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Solvent
Chemical
Formula

Solvent Type Solubility Notes

Dimethylformami

de (DMF)
C₃H₇NO Polar Aprotic High

The most

common solvent

for preparing

formamidinium

lead bromide

perovskite

precursor

solutions. FABr

readily dissolves

in DMF at room

temperature.[1]

[2]

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS Polar Aprotic High

Another widely

used solvent for

perovskite

precursors, often

used in

combination with

DMF.[2][3] It can

form

intermediate

solvate phases

during the

crystallization

process.[4][5]

Ethanol C₂H₅OH Polar Protic High

Primarily used

for the

recrystallization

and purification

of synthesized

formamidinium

bromide.[1][6][7]
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Water H₂O Polar Protic High

Formamidinium

bromide is

synthesized in an

aqueous solution

of hydrobromic

acid.

Diethyl Ether (C₂H₅)₂O Nonpolar Low

Used as an anti-

solvent to

precipitate and

wash crude

formamidinium

bromide during

its synthesis and

purification.[1][6]

[7]

Chloroform CHCl₃ Nonpolar Low

Used as a non-

polar medium in

ligand-assisted

reprecipitation

methods for

synthesizing

perovskite

nanocrystals,

where the

precursor

solution in DMF

is injected into

chloroform.[6]

Experimental Protocols
Synthesis of Formamidinium Bromide (FABr)
This protocol is adapted from several literature sources describing the synthesis of high-purity

formamidinium bromide for perovskite applications.[1][6][7]
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Materials:

Formamidinium acetate (FAAc)

Hydrobromic acid (HBr, 48% in water)

Ethanol

Diethyl ether

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Vacuum oven

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve formamidinium acetate in

a 2x molar excess of hydrobromic acid (48% in water). The reaction is typically carried out at

0°C in an ice bath.

Stir the mixture vigorously for 1-2 hours at 0°C under an inert atmosphere (e.g., argon or

nitrogen).

Remove the solvent using a rotary evaporator at a temperature of approximately 70°C until a

crude white powder is formed.

To purify the product, dissolve the crude powder in a minimal amount of hot ethanol.

Reprecipitate the formamidinium bromide by adding diethyl ether to the ethanol solution.

Filter the resulting white crystals and wash them several times with diethyl ether.
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Dry the purified formamidinium bromide crystals in a vacuum oven at 60-80°C overnight

before use.

Preparation of a Formamidinium Lead Bromide
(FAPbBr₃) Perovskite Precursor Solution
This protocol outlines the standard procedure for preparing a perovskite precursor solution for

thin-film deposition.[1][2][8]

Materials:

Formamidinium bromide (FABr), synthesized as described above

Lead(II) bromide (PbBr₂)

Anhydrous N,N-dimethylformamide (DMF) or a mixture of DMF and Dimethyl sulfoxide

(DMSO)

Vials

Magnetic stirrer and stir bar

Procedure:

In a clean vial, add equimolar amounts of formamidinium bromide and lead(II) bromide.

Add the desired volume of anhydrous DMF (or a DMF:DMSO mixture, a common ratio being

4:1 v/v) to achieve the target molar concentration (e.g., 1.0 M).

Stir the mixture at room temperature or with gentle heating (e.g., 60°C) for several hours until

all solids are completely dissolved, resulting in a clear solution.

The precursor solution is now ready for thin-film deposition techniques such as spin coating.

Mandatory Visualization
The following diagram illustrates the workflow for the synthesis and purification of

formamidinium bromide.
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Diethyl Ether Filtration and Washing Drying in Vacuum Oven

(60-80°C)
Washed Crystals Pure FABr Crystals
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Synthesis and purification workflow for formamidinium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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